Cas no 1821-21-2 (1H-Indene-1,3(2H)-dione, 2-(diphenylmethyl)-)

• Product Name: 1H-Indene-1,3(2H)-dione, 2-(diphenylmethyl)-
• CAS No: 1821-21-2
• MF: C₂₂H₁₆O₂
• MW: 312.361246109009
• CID: 1374039
• PubChem ID: 12363254
• Update Time: 2025-04-20

1H-Indene-1,3(2H)-dione, 2-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione, 2-(diphenylmethyl)-
• 2-benzhydrylindene-1,3-dione
• 1821-21-2
• DTXSID00494288
• 2-benzhydryl-1,3-indanedione
• 2-(Diphenylmethyl)-1H-indene-1,3(2H)-dione

• Inchi： 1S/C22H16O2/c23-21-17-13-7-8-14-18(17)22(24)20(21)19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19-20H
• InChI Key： UEDQRLVQPUBCJE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 402.16206
• Monoisotopic Mass: 312.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14